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Compound of Interest

Compound Name: 1-Tert-butoxy-2-propanol

Cat. No.: B1216398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications of 1-
Tert-butoxy-2-propanol in polymer chemistry, with a focus on its role as an initiator in ring-

opening polymerization (ROP). While primarily utilized as a solvent, its hydroxyl functionality

opens avenues for its use in polymer synthesis, particularly for creating polymers with specific

end-group functionalities.

Introduction
1-Tert-butoxy-2-propanol is a secondary alcohol with the chemical formula C₇H₁₆O₂.[1][2] It is

a colorless liquid with an ethereal odor and is soluble in water.[3][4] Its key structural features

for polymer chemistry are the secondary hydroxyl group, which can act as an initiation site, and

the bulky tert-butoxy group, which can influence the solubility and thermal properties of the

resulting polymers. While its direct use as a monomer is not widely documented, its role as an

initiator in ring-opening polymerization presents a viable application.

Physicochemical Properties of 1-Tert-butoxy-2-
propanol
A summary of the key physicochemical properties of 1-Tert-butoxy-2-propanol is presented in

Table 1. This data is essential for handling, safety, and reaction setup.
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Property Value References

Molecular Formula C₇H₁₆O₂ [1][2]

Molecular Weight 132.20 g/mol [1]

Appearance Colorless liquid [3][4]

Odor Ethereal [3]

Boiling Point 143-145 °C [3]

Melting Point -56 °C [3]

Density 0.874 g/mL at 20 °C [3]

Solubility in Water Soluble [3]

Application as an Initiator in Ring-Opening
Polymerization (ROP) of L-Lactide
The secondary hydroxyl group of 1-Tert-butoxy-2-propanol can initiate the ring-opening

polymerization of cyclic esters, such as lactide, to produce polylactide (PLA) with a 1-Tert-

butoxy-2-propoxy end-group. This end-group can be useful for subsequent polymer

modifications or for tuning the polymer's properties.

Proposed Signaling Pathway: ROP of L-Lactide
The following diagram illustrates the proposed mechanism for the ring-opening polymerization

of L-lactide initiated by 1-Tert-butoxy-2-propanol and catalyzed by Tin(II) 2-ethylhexanoate

(Sn(Oct)₂).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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